Cas no 1314896-56-4 (4-Amino-6,6-dimethyloxane-2-carboxylic acid)

• Product Name: 4-Amino-6,6-dimethyloxane-2-carboxylic acid
• CAS No: 1314896-56-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6575700
• PubChem ID: 55282763
• Update Time: 2025-07-20

4-Amino-6,6-dimethyloxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-6,6-dimethyloxane-2-carboxylic acid
• 1314896-56-4
• EN300-755091
• AKOS006344163
• 4-Amino-6,6-dimethyloxane-2-carboxylic acid

• Inchi： 1S/C8H15NO3/c1-8(2)4-5(9)3-6(12-8)7(10)11/h5-6H,3-4,9H2,1-2H3,(H,10,11)
• InChI Key： JXNDAKJAHWILAJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CC(CC1(C)C)N

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-Amino-6,6-dimethyloxane-2-carboxylic acid

Introduction to 4-Amino-6,6-dimethyloxane-2-carboxylic acid (CAS No. 1314896-56-4)

4-Amino-6,6-dimethyloxane-2-carboxylic acid, identified by the chemical compound code CAS No. 1314896-56-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazoline derivative family, characterized by its unique structural framework featuring an amino group at the 4-position and a carboxylic acid functionality at the 2-position, flanked by two methyl groups on the oxane ring. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The significance of 4-Amino-6,6-dimethyloxane-2-carboxylic acid lies in its versatility as a building block for the development of novel therapeutic agents. Its structural motif is particularly relevant in medicinal chemistry, where oxazoline derivatives have been explored for their potential biological activity. Recent advancements in drug design have highlighted the role of such heterocyclic compounds in modulating enzyme activity and interacting with biological targets. The presence of both an amino and a carboxylic acid group allows for further functionalization, enabling chemists to tailor the compound’s properties for specific applications.

In recent years, research has focused on leveraging 4-Amino-6,6-dimethyloxane-2-carboxylic acid to develop innovative synthetic pathways that enhance efficiency and sustainability in pharmaceutical manufacturing. One notable area of investigation involves its use as a precursor in the synthesis of peptidomimetics, which are designed to mimic the behavior of natural peptides while avoiding their limitations, such as degradation or immunogenicity. The oxazoline ring provides a stable scaffold that can be modified to create molecules with enhanced pharmacokinetic profiles.

The compound’s utility extends beyond peptidomimetics; it has also been explored in the development of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its potential in designing inhibitors for enzymes involved in metabolic disorders and inflammatory conditions. The flexibility offered by the dimethyloxane core allows for precise tuning of electronic and steric properties, which is crucial for achieving high binding affinity to biological targets. This has spurred interest among academic researchers and pharmaceutical companies looking to develop next-generation therapeutics.

From a synthetic chemistry perspective, 4-Amino-6,6-dimethyloxane-2-carboxylic acid presents an intriguing challenge due to its strained cyclic structure. However, recent methodologies have shown promise in facilitating its preparation through efficient and scalable routes. Catalytic processes have been particularly effective in constructing the oxazoline ring while maintaining high regioselectivity. These advancements not only improve access to the compound but also align with green chemistry principles by reducing waste and energy consumption.

The biological evaluation of 4-Amino-6,6-dimethyloxane-2-carboxylic acid has revealed several promising avenues for therapeutic intervention. Preclinical studies have indicated that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases implicated in cancer progression. Additionally, its ability to interact with biological membranes has led to investigations into its potential as an antimicrobial agent. The compound’s unique structural features make it well-suited for disrupting pathogenic processes without harming host cells.

In conclusion, 4-Amino-6,6-dimethyloxane-2-carboxylic acid (CAS No. 1314896-56-4) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its structural characteristics and functional groups provide a rich platform for innovation, enabling the synthesis of molecules with tailored biological activities. As research continues to uncover new synthetic strategies and therapeutic potentials, this compound is poised to play an increasingly important role in advancing chemical biology and medicine.